3-Bromo-5-cyclobutyl-1,2,4-oxadiazole

• IUPAC Name: 3-bromo-5-cyclobutyl-1,2,4-oxadiazole
• InChI: InChI=1S/C6H7BrN2O/c7-6-8-5(10-9-6)4-2-1-3-4/h4H,1-3H2
• InChI Key: BSTMGFYKJQTKSO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=NC(=NO2)Br
• Molecular Formula: C6H7BrN2O
• Molecular Weight: 203.04 g/mol

Description

“3-Bromo-5-cyclobutyl-1,2,4-oxadiazole” is a chemical compound that belongs to the class of 1,2,4-oxadiazoles. The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound containing one oxygen and two nitrogen atoms. This class of compounds is known for its wide range of biological activities.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazoles, which includes “3-Bromo-5-cyclobutyl-1,2,4-oxadiazole”, typically involves reactions of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines using a variety of dehydrating agents such as phosphorous oxychloride, thionyl chloride, phosphorous pentaoxide, triflic anhydride, polyphosphoric acid, and direct reaction of acid with (N-isocyanimino-) triphenylphosphorane.

Molecular Structure Analysis

The molecular structure of “3-Bromo-5-cyclobutyl-1,2,4-oxadiazole” contains a total of 18 bonds. There are 11 non-H bonds, 5 multiple bonds, 1 rotatable bond, 5 aromatic bonds, 1 four-membered ring (cyclobutyl), and 1 five-membered ring (1,2,4-oxadiazole).

Chemical Reactions Analysis

The carbonyl, nitro, and 1,3,4-oxadiazole functionalities in the synthesized derivatives of 1,3,4-oxadiazoles, including “3-Bromo-5-cyclobutyl-1,2,4-oxadiazole”, play a very important role in ligand-receptor interaction for the creation of numerous hydrogen bonds.

Scientific Research Applications

• Agricultural Biological Activities
  • Field : Agriculture
  • Application : 1,2,4-Oxadiazole derivatives are used as chemical pesticides due to their broad spectrum of agricultural biological activities.
  • Methods : These derivatives are synthesized and evaluated for their agricultural activities.
  • Results : Bioassays results showed that the title compounds exhibited moderate nematocidal activity against Meloidogyne incognita and anti-fungal activity to Rhizoctonia solani.

• Antibacterial Activity

  • Field : Medicine
  • Application : 1,2,4-Oxadiazole derivatives have shown strong antibacterial effects on Xanthomonas oryzae pv. oryzae (Xoo), with EC 50 values of 36.25, 24.14, 28.82, 19.44, 25.37 and 28.52 μg/mL.
  • Methods : These derivatives are synthesized and their antibacterial activities are evaluated.
  • Results : Compounds 5m, 5r, 5u, 5v, 5x and 5y showed strong antibacterial effects.

• Anticancer Activity

  • Field : Oncology
  • Application : 1,2,4-Oxadiazole linked 5-fluorouracil derivatives have been synthesized and investigated for their anticancer activity.
  • Methods : These compounds were investigated for their anticancer activity towards a panel of four human cancer cell lines.
  • Results : Compounds 7a, 7b, 7c, 7d and 7i demonstrated more promising anticancer activity than the standard.

• Anticonvulsant Activity

  • Field : Neurology
  • Application : 1,3,4-Oxadiazole derivatives have shown anticonvulsant properties.
  • Methods : These derivatives are synthesized and their anticonvulsant activities are evaluated.
  • Results : The results of these evaluations have shown promising anticonvulsant activity.

• Antidiabetic Activity

  • Field : Endocrinology
  • Application : 1,3,4-Oxadiazole derivatives have shown antidiabetic properties.
  • Methods : These derivatives are synthesized and their antidiabetic activities are evaluated.
  • Results : The results of these evaluations have shown promising antidiabetic activity.

• Treatment of Neurodegenerative Disorders

  • Field : Neurology
  • Application : Alanine-derivative of 1,2,4-oxadiazole exhibits affinity to metabotropic glutamate receptor type II and IV.
  • Methods : These derivatives are synthesized and their affinity to metabotropic glutamate receptor type II and IV are evaluated.
  • Results : The results of these evaluations have shown promising results for the treatment of stroke, epilepsy and neurodegenerative disorders.

• Antitubercular Activity

  • Field : Medicine
  • Application : 1,2,4-Oxadiazole derivatives have shown antitubercular properties.
  • Methods : These derivatives are synthesized and their antitubercular activities are evaluated.
  • Results : The results of these evaluations have shown promising antitubercular activity.

• Antihypertensive Activity

  • Field : Cardiology
  • Application : 1,3,4-Oxadiazole derivatives have shown antihypertensive properties.
  • Methods : These derivatives are synthesized and their antihypertensive activities are evaluated.
  • Results : The results of these evaluations have shown promising antihypertensive activity.

• Anti HIV Activity

  • Field : Virology
  • Application : 1,3,4-Oxadiazole derivatives have shown anti HIV properties.
  • Methods : These derivatives are synthesized and their anti HIV activities are evaluated.
  • Results : The results of these evaluations have shown promising anti HIV activity.

• Antiviral Activity

  • Field : Virology
  • Application : 1,3,4-Oxadiazole derivatives have shown antiviral properties.
  • Methods : These derivatives are synthesized and their antiviral activities are evaluated.
  • Results : The results of these evaluations have shown promising antiviral activity.

• Treatment of Stroke and Epilepsy

  • Field : Neurology
  • Application : Alanine-derivative of 1,2,4-oxadiazole exhibits affinity to metabotropic glutamate receptor type II and IV.
  • Methods : These derivatives are synthesized and their affinity to metabotropic glutamate receptor type II and IV are evaluated.
  • Results : The results of these evaluations have shown promising results for the treatment of stroke and epilepsy.

• Treatment of Neurodegenerative Disorders

  • Field : Neurology
  • Application : Alanine-derivative of 1,2,4-oxadiazole exhibits affinity to metabotropic glutamate receptor type II and IV.
  • Methods : These derivatives are synthesized and their affinity to metabotropic glutamate receptor type II and IV are evaluated.
  • Results : The results of these evaluations have shown promising results for the treatment of neurodegenerative disorders.

Future Directions

The future directions for “3-Bromo-5-cyclobutyl-1,2,4-oxadiazole” and other 1,3,4-oxadiazole derivatives involve further exploration of their biological activities and potential applications in drug discovery. The focus of future research could be on the development of novel 1,3,4-oxadiazole-based drugs, with structural modifications to ensure high cytotoxicity towards malignant cells.